molecular formula C8H5N3OS B8415296 5-(Pyridin-2-yl)-1,3,4-thiadiazole-2-carbaldehyde

5-(Pyridin-2-yl)-1,3,4-thiadiazole-2-carbaldehyde

Cat. No. B8415296
M. Wt: 191.21 g/mol
InChI Key: FLVLGVOLLGJMBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Pyridin-2-yl)-1,3,4-thiadiazole-2-carbaldehyde is a useful research compound. Its molecular formula is C8H5N3OS and its molecular weight is 191.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(Pyridin-2-yl)-1,3,4-thiadiazole-2-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(Pyridin-2-yl)-1,3,4-thiadiazole-2-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-(Pyridin-2-yl)-1,3,4-thiadiazole-2-carbaldehyde

Molecular Formula

C8H5N3OS

Molecular Weight

191.21 g/mol

IUPAC Name

5-pyridin-2-yl-1,3,4-thiadiazole-2-carbaldehyde

InChI

InChI=1S/C8H5N3OS/c12-5-7-10-11-8(13-7)6-3-1-2-4-9-6/h1-5H

InChI Key

FLVLGVOLLGJMBQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)C2=NN=C(S2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound prepared in Example 148 (0.18 g) and IBX (o-iodoxybenzoic acid; 0.40 g) were stirred in ethyl acetate (8 mL) and heated at 85° C. for 14 hours. The reaction was cooled, filtered and washed with ethyl acetate. The solution was washed twice with sodium hydrogen carbonate aqueous solution and then brine, dried over magnesium sulfate, filtered and concentrated to provide the title compound (0.13 g) having the following physical data.
Name
compound
Quantity
0.18 g
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.